Cas no 2168245-39-2 (3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea
• CAS No: 2168245-39-2
• MF: C₁₁H₁₃IN₂S
• MW: 332.203793287277
• CID: 5909517
• PubChem ID: 165507467
• Update Time: 2025-05-20

3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea
• 2168245-39-2
• EN300-1274504

• Inchi： 1S/C11H13IN2S/c1-3-8(2)13-11(15)14-10-7-5-4-6-9(10)12/h3-8H,1H2,2H3,(H2,13,14,15)
• InChI Key： YVLHPCVWZLEPNR-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(NC(C=C)C)=S

Computed Properties

• Exact Mass: 331.98442g/mol
• Monoisotopic Mass: 331.98442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea

Professional Introduction to 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea (CAS No. 2168245-39-2)

3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea, with the CAS number 2168245-39-2, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea consists of a thiourea moiety linked to a butenyl group and an iodophenyl ring, which together contribute to its distinct chemical behavior and reactivity.

The compound's significance lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in thiourea derivatives due to their role in synthesizing bioactive molecules. The presence of the iodine atom in the phenyl ring enhances the electrophilic nature of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of pharmaceuticals and agrochemicals, where precise molecular modifications are essential.

Recent studies have highlighted the potential of 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea in developing novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of specific enzymatic pathways implicated in diseases such as cancer and inflammation. The thiourea moiety is known for its ability to form coordination complexes with metal ions, which can be leveraged in designing metal-based drugs. Such complexes have shown promise in targeted therapy due to their enhanced bioavailability and reduced toxicity compared to traditional chemotherapeutic agents.

The butenyl group attached to the thiourea core introduces a degree of flexibility into the molecular structure, allowing for further functionalization. This feature makes 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea a versatile precursor for creating a diverse array of pharmacophores. In particular, the combination of the iodine substituent and the reactive thiourea group enables the synthesis of heterocyclic compounds that exhibit significant biological activity.

In the realm of medicinal chemistry, the development of new drug candidates often relies on innovative synthetic strategies. The use of CAS No. 2168245-39-2 as an intermediate has opened up new avenues for drug discovery. For example, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in treating cancers by targeting aberrant signaling pathways. The structural motifs present in 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea allow for fine-tuning of electronic and steric properties, which is essential for achieving high binding affinity to biological targets.

The iodine atom on the phenyl ring also facilitates photochemical reactions, making this compound useful in designing photoactivatable probes for biological imaging. Such probes are employed to study dynamic processes within living cells, providing insights into cellular mechanisms that could lead to new therapeutic interventions. The ability to modulate these interactions through chemical synthesis underscores the importance of compounds like 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea in advancing our understanding of biological systems.

In conclusion, 3-(but-3-en-2-yl)-1-(2-iodophenyl)thiourea (CAS No. 2168245-39-2) represents a valuable asset in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it a powerful tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation drugs and diagnostic tools.